4-chloro-N-(morpholin-4-ylcarbamoyl)-3-nitrobenzamide
Description
4-chloro-N-(morpholin-4-ylcarbamoyl)-3-nitrobenzamide, also known as CMNB, is a synthetic compound that has been widely used in scientific research. This compound has a unique structure and properties that make it a valuable tool for studying various biological processes.
Scientific Research Applications
Synthesis and Structure-Activity Relationships
A study by Morie et al. (1995) discussed the synthesis and evaluation of benzamides bearing six- and seven-membered heteroalicycles for gastroprokinetic activity. Although the specific compound was not mentioned, the research highlights the importance of structural variations in benzamides, including those with morpholine groups, for biological activity. The study suggests that the direction of N-benzyl groups significantly influences activity, which could be relevant for understanding the potential applications of 4-chloro-N-(morpholin-4-ylcarbamoyl)-3-nitrobenzamide in similar contexts (Morie, T., Kato, S., Harada, H., Yoshida, N., Fujiwara, I., & Matsumoto, J., 1995).
Antimicrobial Activity
Research by Janakiramudu et al. (2017) on sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline, an intermediate of the antibiotic drug linezolid, showed that these compounds exhibited significant antimicrobial activity. This indicates the potential of morpholine-containing compounds like 4-chloro-N-(morpholin-4-ylcarbamoyl)-3-nitrobenzamide to serve in antimicrobial applications, given their structural similarities (Janakiramudu, D. B., Rao, D. S., Srikanth, C., Madhusudhana, S., Murthy, P. S., Devamma, M. N., Chalapathi, P. V., & Raju, C. N., 2017).
Nonlinear Optical Material
A study on Morpholinium 2-chloro-4-nitrobenzoate by Karthick et al. (2018) revealed its potential as a second-order nonlinear optical (NLO) material. This suggests that compounds with morpholine and nitrobenzoate components, similar to 4-chloro-N-(morpholin-4-ylcarbamoyl)-3-nitrobenzamide, could be explored for NLO applications, contributing to advancements in optical device fabrication (Karthick, S., Thirupugalmani, K., Shanmugam, G., Kannan, V., & Brahadeeswaran, S., 2018).
properties
IUPAC Name |
4-chloro-N-(morpholin-4-ylcarbamoyl)-3-nitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN4O5/c13-9-2-1-8(7-10(9)17(20)21)11(18)14-12(19)15-16-3-5-22-6-4-16/h1-2,7H,3-6H2,(H2,14,15,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFWBGJYGPYAHEH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1NC(=O)NC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN4O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-(morpholin-4-ylcarbamoyl)-3-nitrobenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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